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Compound of Interest

Compound Name: Methyl p-coumarate

Cat. No.: B8817706

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Methyl p-coumarate, including detailed operational and disposal
plans to foster a culture of safety and precision in your critical work.

Chemical Identifier and Hazard Information

Identifier Value
Product Name Methyl p-coumarate
Methyl p-hydroxycinnamate, Methyl 3-(4-
Synonyms
hydroxyphenyl)acrylate
CAS Number 3943-97-3
Molecular Formula C10H1003
Molecular Weight 178.18 g/mol

GHS Hazard Classification[1][2]
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Hazard Class Hazard Category Hazard Statement

H317: May cause an allergic

Skin Sensitization 1 _ _
skin reaction.
Hazardous to the aquatic ) H412: Harmful to aquatic life
) Chronic 3 ) )
environment, long-term with long lasting effects.

Signal Word: Warning[1][2]

Hazard Pictogram:

Operational Plan: From Receipt to Disposal

This section outlines a step-by-step protocol for the safe handling of Methyl p-coumarate.
1. Engineering Controls and Ventilation:

¢ Always handle Methyl p-coumarate in a well-ventilated area.[1]

» Use a chemical fume hood or a local exhaust ventilation system to minimize inhalation of

dust or vapors.
o Ensure safety showers and eyewash stations are readily accessible.
2. Personal Protective Equipment (PPE):

A comprehensive PPE strategy is your first line of defense against exposure.
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Protection Type Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US) standards.

Wear chemical-impermeable gloves (e.g., nitrile
Skin Protection rubber) and impervious clothing to prevent skin

contact.

If dust is generated or exposure limits are
Respiratory Protection exceeded, use a full-face respirator with an

appropriate particulate filter.

. Handling and Storage:
Avoid the formation of dust when handling the solid form.
Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.
Wash hands thoroughly after handling.
. Accidental Release Measures:
Minor Spills:
o Evacuate personnel from the immediate area.
o Wear appropriate PPE.

o Carefully sweep up the spilled solid, avoiding dust generation, and place it in a sealed

container for disposal.
Major Spills:
o Evacuate the laboratory and alert emergency personnel.

o Prevent the spill from entering drains or waterways.
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5. First-Aid Measures:

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing. If skin irritation or a rash occurs, get

medical advice.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing and seek medical attention

if irritation persists.

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

o Waste Classification: Dispose of Methyl p-coumarate as hazardous waste.

e Disposal Method:

o Collect waste in a properly labeled, sealed container.

o Dispose of the contents and container at an approved waste disposal plant in accordance

with local, state, and federal regulations.

o One possible method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.

Workflow for Safe Handling of Methyl p-Coumarate
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The following diagram illustrates the logical workflow for the safe handling of Methyl p-
coumarate from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Methyl p-coumarate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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